Ethyl 2-(2-amino[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-4-pentynoate

• IUPAC Name: ethyl 2-(2-amino-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)pent-4-ynoate
• InChI: InChI=1S/C12H13N5O2/c1-3-5-8(10(18)19-4-2)9-6-7-14-12-15-11(13)16-17(9)12/h1,6-8H,4-5H2,2H3,(H2,13,16)
• InChI Key: WXOMZIZEXFFPES-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC#C)C1=CC=NC2=NC(=NN12)N
• Molecular Formula: C12H13N5O2
• Molecular Weight: 259.26 g/mol

Description

“Ethyl 2-(2-amino[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-4-pentynoate” is a compound that belongs to a class of organic compounds known as 1,2,4-triazolo[1,5-a]pyrimidines. These compounds are widely used to design anticancer agents.

Synthesis Analysis

The synthesis of 1,2,4-triazolo[1,5-a]pyrimidines can be achieved through various methods. One such method involves the use of aminotriazoles, β-ketoglutaric acid dimethyl ester, and dimethylformamide dimethyl acetal. Another method involves the condensation of diamino-substituted pyrimidinones with orthoesters or chloroanhydrides.

Scientific Research Applications

Spectral and Molecular Docking Analyses

The compound ethyl 2-(5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)pent-4-enoate, closely related to Ethyl 2-(2-amino[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-4-pentynoate, has been synthesized and analyzed using FT-IR, 1H, and 13C NMR, UV–Vis, and single crystal x-ray diffraction. This research also includes DFT/B3LYP theoretical calculations and molecular docking studies, particularly focusing on its potential as a cancer treatment inhibitor due to its binding energy and ability to adhere to active sites of the c-MET protein (Sert et al., 2020).

Synthesis and Structural Analysis

The synthesis of various ethyl-triazolo-pyrimidinyl compounds and their structural assignment through elemental analysis, IR, 1H-NMR, and mass spectral data, highlights the importance of these compounds in scientific research, albeit not directly related to the exact compound (Farghaly & Gomha, 2011).

Fluorinated Triazolo Pyrimidines

A study explored the reaction of 3-R-5-amino-1,2,4-triazoles with the ethyl ester of 2-fluoroacetoacetic acid leading to various fluorinated [1,2,4]triazolo[1,5-a]pyrimidines, demonstrating their relevance in chemical synthesis and potential applications (Ulomskiy et al., 2011).

Nitrogen-Bridged Purine-Like C-Nucleosides

Research on ethyl 2,5-anhydro-6-O-benzoyl-d-allonodithioate interacting with aminomethyl- and hydrazino-azines to form nitrogen-bridged purine-like C-nucleosides, including 1,2,4-triazolo[4,3-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives, is another example of the diverse synthetic applications of triazolo pyrimidines (Khadem et al., 1989).

Ring-Chain Isomerism

Research on ethyl 7-polyfluoroalkyl-7-hydroxy-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylates showcases the study of ring-chain isomerism in solution, dependent on solvent and substituent length, highlighting complex chemical behaviors and transformations relevant to this class of compounds (Pryadeina et al., 2008).

Antiasthma Agents

The synthesis and study of 5-aryl-2-amino[1,2,4]triazolo[1,5-c]pyrimidines as mediator release inhibitors and potential antiasthma agents underline the therapeutic potential of triazolo pyrimidines in medical research (Medwid et al., 1990).